2-[(2,3-dioxo-2,3-dihydro-1H-indol-6-yl)sulfanyl]acetic acid

• IUPAC Name: 2-[(2,3-dioxo-1H-indol-6-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C10H7NO4S/c12-8(13)4-16-5-1-2-6-7(3-5)11-10(15)9(6)14/h1-3H,4H2,(H,12,13)(H,11,14,15)
• InChI Key: CCIUSUPFIAONFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1SCC(=O)O)NC(=O)C2=O
• Molecular Formula: C10H7NO4S
• DSSTOX Substance ID: DTXSID301202298
• Molecular Weight: 237.23 g/mol
• CAS RN: 1181457-85-1

Description

“2-[(2,3-dioxo-2,3-dihydro-1H-indol-6-yl)sulfanyl]acetic acid” is a chemical compound with the molecular formula C10H7NO4S. It has a molecular weight of 237.23. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H7NO4S/c12-8(13)4-16-5-1-2-6-7(3-5)11-10(15)9(6)14/h1-3H,4H2,(H,12,13)(H,11,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 237.23 and a molecular formula of C10H7NO4S. It is typically stored at room temperature and is available in powder form.

Scientific Research Applications

ISAA has been studied for its potential therapeutic applications in various diseases and conditions. In cancer, ISAA has been shown to inhibit the growth of cancer cells in vitro and in vivo. In inflammation, ISAA has been shown to have anti-inflammatory and anti-oxidative effects. In infectious diseases, ISAA has been shown to have anti-bacterial and anti-fungal effects.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have a wide range of biological activities .

Mode of Action

It is known that indole derivatives can interact with various biological targets, leading to a range of effects .

Result of Action

Some indole derivatives have been found to possess anticonvulsant, antibacterial, antifungal, antiviral, anticancer, and cytotoxic properties .

Advantages and Limitations for Lab Experiments

The use of ISAA in laboratory experiments has several advantages. It is relatively easy to synthesize and is widely available. In addition, it is relatively non-toxic and has been shown to have a variety of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. ISAA is not very stable and can degrade over time. In addition, it can be difficult to accurately measure its concentration in a solution.

Future Directions

The potential therapeutic applications of ISAA are still being explored. Future research should focus on the development of more effective and stable formulations of ISAA, as well as the development of new delivery systems for ISAA. In addition, further research should be conducted to better understand the mechanism of action of ISAA and its potential therapeutic applications in various diseases and conditions. Finally, further research should be conducted to evaluate the safety and efficacy of ISAA in clinical trials.

Synthesis Methods

ISAA can be synthesized from indole-3-sulfonic acid (ISA) by a two-step process. The first step involves the reaction of ISA with thiourea in the presence of a catalytic amount of sodium hydroxide to form 2-indole-3-sulfonamide. The second step involves the reaction of 2-indole-3-sulfonamide with acetic anhydride in the presence of a catalytic amount of sulfuric acid to form ISAA.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.